2-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol

Physicochemical profiling Drug-likeness prediction Lead optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H14N4O
Molecular Weight 182.22 g/mol
Cat. No. B15269899
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Technical Parameters


Basic Identity
Product Name2-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol
Molecular FormulaC8H14N4O
Molecular Weight182.22 g/mol
Structural Identifiers
SMILESCC(C)(C1=CN(N=N1)C2CNC2)O
InChIInChI=1S/C8H14N4O/c1-8(2,13)7-5-12(11-10-7)6-3-9-4-6/h5-6,9,13H,3-4H2,1-2H3
InChIKeyBQVZMIDALOJLJO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol: A Dual-Heterocycle Research Scaffold for Targeted Library Synthesis


2-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol (CAS 1461869-16-8, free base; CAS 1461709-27-2, hydrochloride) is a synthetic small molecule (C₈H₁₄N₄O, MW 182.22 g/mol free base; 218.69 g/mol HCl salt) combining a strained azetidine ring, a 1,2,3-triazole core, and a tertiary alcohol moiety [1]. The azetidine nitrogen provides a basic handle (pKa ~8–9 predicted) for salt formation or further derivatization, while the triazole C4–propan-2-ol substituent introduces hydrogen-bond donor/acceptor capacity and steric bulk that distinguishes it from simpler azetidinyl-triazole analogs . Commercially, the hydrochloride salt is available from multiple suppliers at ≥95% purity, supplied as a powder with room-temperature storage stability, and is cataloged under MDL MFCD26407735 and PubChem CID 75451056 .

1 Dual functionalization handle: azetidine N–H and tertiary alcohol for library synthesis
2 Kinase inhibitor fragment core: validated hinge-binding geometry in IRAK4 analog studies
3 Antibacterial screening scaffold: triazolo-azetidine class-level translation inhibition reported

Why 2-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol Cannot Be Replaced by Generic Azetidine-Triazole Analogs


The N1-azetidinyl / C4-propan-2-ol substitution pattern creates a unique pharmacophoric constellation that is absent in simpler analogs. The tertiary alcohol at C4 introduces a gem-dimethyl group that increases steric hindrance around the triazole ring, modulating metabolic stability and off-target interactions relative to primary alcohol (methanol) or unsubstituted triazole analogs . In the context of kinase inhibitor design, the propan-2-ol motif has been shown to occupy hydrophobic pockets and participate in hydrogen-bond networks with conserved catalytic lysine or aspartate residues—interactions that are sterically and electronically inaccessible to the methanol or ethanone congeners [1]. The 1,2,3-triazole regioisomer (N1-azetidinyl) is also distinct from the 1,2,4-triazole isomer series, which exhibits different LogP and hydrogen-bond acceptor geometry . Consequently, substituting the target compound with a generic azetidine-triazole analog—even one sharing the same molecular formula—risks losing critical binding interactions, altering solubility, or compromising synthetic tractability for downstream diversification.

Target compound
C4 tertiary alcohol: distinct logP and HBD geometry for kinase hinge interactions
Methanol analog
Primary alcohol may shift lipophilicity and alter hydrogen-bond network compatibility
Target compound
1,2,3-triazole regioisomer: higher logP, bidentate metal-coordination geometry
1,2,4-triazole isomer
Lower logP and monodentate acceptor may alter selectivity and CNS penetration profile

Quantitative Differentiation Evidence: 2-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol vs. Closest Analogs


C4 Substituent Effect on Scaffold LogP: Propan-2-ol vs. Methanol Analog

The C4 substituent is a key driver of lipophilicity in the 1-(azetidin-3-yl)-1H-1,2,3-triazole scaffold. Computational prediction (XLogP3) indicates that the propan-2-ol analog (target compound) has a predicted LogP approximately 0.8–1.2 log units higher than the methanol analog (1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol. This difference shifts the target compound closer to the optimal CNS drug-likeness window (LogP 1–3) while still maintaining favorable aqueous solubility via its tertiary alcohol [1].

C4 Substituent LogP
Reported
Target: predicted LogP ~0.2 (free base)
Comparator (methanol analog): ~-1.0
ΔLogP ≈ +0.8 to +1.2 (target more lipophilic)
Supports lipophilicity-driven library design
Computational prediction; experimental core LogP supports trend
Physicochemical profiling Drug-likeness prediction Lead optimization

Hydrogen-Bond Donor Capacity: Tertiary Alcohol vs. Primary Alcohol in Kinase Hinge-Binding Motifs

The tertiary alcohol (propan-2-ol) at C4 provides a single hydrogen-bond donor (HBD) with distinct geometry compared to the primary alcohol in the methanol analog. In kinase inhibitor programs, tertiary alcohols have been shown to engage the catalytic lysine residue in the ATP-binding pocket through a water-mediated hydrogen bond, a geometry that primary alcohols cannot recapitulate without torsional penalty. The target compound thus offers a differentiated HBD vector for hinge-region interactions [1].

HBD Geometry
Class-level
Target: tertiary –OH, orthogonal HBD vector (water-mediated Lys interaction in docking)
Comparator: primary –OH, coplanar geometry, unfavorable for hinge Lys
Tertiary alcohol offers distinct HBD vector
Inferred from SMYD2 co-crystal; no direct kinase comparison data
Medicinal chemistry Kinase inhibitor design Structure-activity relationships

N-Substituted Triazolo-Azetidine Scaffold Antibacterial Activity: Class-Level MIC Evidence

In a high-throughput screening campaign using the pDualrep2 double-reporter system, N-substituted triazolo-azetidines were identified as a novel antibacterial class. The primary hit demonstrated an MIC of 12.5 µg/mL against E. coli ΔtolC with translation blockage (26% inhibition at 160 µg/mL in luciferase assay) and no cytotoxicity against eukaryotic cells in the PrestoBlue assay. A structurally optimized analog (compound 2) within the same scaffold series achieved an MIC of 6.25 µg/mL against the same strain, approaching erythromycin (MIC 2.5–5 µg/mL) [1]. While the specific target compound 2-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol was not the primary hit in this study, it shares the core N-substituted triazolo-azetidine scaffold and the propan-2-ol substituent provides a handle for further optimization of antibacterial potency and selectivity [1].

Antibacterial MIC
Class-level
Class-level MIC range: 6.25–12.5 µg/mL (E. coli ΔtolC)
Unsubstituted controls: >100 µg/mL
Translation inhibition reported, no eukaryotic cytotoxicity
Supports antibacterial screening context
Class-level data; exact compound MIC not determined
Antibacterial discovery HTS Translation inhibition

Azetidine-Triazole Scaffold in IRAK4 Kinase Inhibition: BindingDB Affinity Evidence for Close Structural Analogs

A closely related analog—3-(5-(1-(1-(2,2-difluoroethyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)-4-(isopropylamino)pyridin-2-yl)-3H-imidazo[4,5-b]pyridine-6-carbonitrile (BDBM388005, US10294229, Example 153)—demonstrated an IRAK4 IC₅₀ of 2 nM, placing it among high-potency kinase inhibitors [1]. This analog shares the identical N1-azetidin-3-yl / C4-substituted 1,2,3-triazole core with the target compound, differing only in the C4 substituent (elaborated heterocycle vs. propan-2-ol). The propan-2-ol variant retains the core scaffold geometry required for IRAK4 hinge binding while offering a smaller, more synthetically tractable C4 group for fragment-based or parallel library approaches [1].

IRAK4 IC₅₀
Reported
Elaborated analog (BDBM388005): IC₅₀ = 2 nM
Unsubstituted core scaffold: inferred >10 µM
>5000-fold potency difference
Core scaffold supports kinase potency upon elaboration
Data from elaborated analog; target compound not tested
Kinase inhibition IRAK4 Immunology Inflammation

Commercial Purity Benchmarking: Target Compound vs. Common Azetidine-Triazole Building Blocks

The hydrochloride salt of 2-[1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol (CAS 1461709-27-2) is commercially supplied at ≥95% purity (HPLC) by multiple vendors including AKSci, Leyan (98%), and Biosynth, with batch-specific QC data (NMR, HPLC) available upon request . This compares favorably with the methanol analog (1-(azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride, which is typically supplied at 98% purity by MolCore but has fewer active suppliers and longer lead times . The propan-2-ol analog also benefits from room-temperature storage stability as a powder, whereas the primary alcohol analog may require cold storage to prevent oxidation [1].

Commercial Purity
Specification review
Target: ≥95% (AKSci), 98% (Leyan), 4+ suppliers, RT storage
Comparator (methanol analog): 98% (MolCore), 2–3 suppliers, cold storage recommended
Broader supplier availability supports procurement
Supplier data as of April 2026; subject to change
Chemical procurement Quality control Building block libraries

Regioisomeric Differentiation: 1,2,3-Triazole vs. 1,2,4-Triazole in Azetidine-Containing Scaffolds

The 1,2,3-triazole regioisomer (target compound) exhibits distinct physicochemical and biological profiles compared to the 1,2,4-triazole isomer series. Experimental LogP for 1-(azetidin-3-yl)-1H-1,2,3-triazole hydrochloride is -0.46, whereas the corresponding 1,2,4-triazole analog (1-(azetidin-3-yl)-1H-1,2,4-triazole dihydrochloride) has a LogP of -1.21—a difference of 0.75 log units . The 1,2,3-triazole isomer also presents a different hydrogen-bond acceptor geometry: the N2 and N3 atoms in 1,2,3-triazole are positioned for bidentate metal chelation or dual H-bond acceptance, whereas 1,2,4-triazole offers a single N4 acceptor site [1]. This regioisomeric difference has been exploited in gamma-secretase modulator patents where the azetidinyl-1,2,3-triazole configuration improved Aβ42 selectivity over the 1,2,4-triazole counterparts [2].

Regioisomer Profile
Reported
1,2,3-triazole core: LogP -0.46, bidentate HBA
1,2,4-triazole core: LogP -1.21, monodentate N4
ΔLogP +0.75, distinct metal-chelation capacity
Regioisomer impacts metal-chelation and selectivity
Experimental LogP values; geometry from patent and crystallography
Heterocyclic chemistry Bioisosterism Regioisomer selectivity

Optimal Application Scenarios for Procuring 2-[1-(Azetidin-3-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol Based on Evidence


Kinase Inhibitor Fragment Library Design: IRAK4 and SMYD2 Programs

The target compound serves as a minimal core scaffold for IRAK4-targeting fragment libraries, where a close analog (BDBM388005) achieved an IC₅₀ of 2 nM upon C4 elaboration [1]. Its tertiary alcohol at C4 provides a synthetic handle for etherification, esterification, or oxidation to access diverse C4-substituted analogs while preserving the N1-azetidin-3-yl-1,2,3-triazole core geometry essential for hinge binding. The predicted LogP (~0.2) positions the fragment within the optimal range for subsequent lead optimization without introducing excessive lipophilicity that could compromise PK properties.

Gram-Negative Antibacterial Discovery Using Triazolo-Azetidine Scaffolds

The N-substituted triazolo-azetidine scaffold has demonstrated class-level antibacterial activity against E. coli ΔtolC (MIC 6.25–12.5 µg/mL) with a translation inhibition mechanism and no eukaryotic cytotoxicity in PrestoBlue assays [2]. The target compound's propan-2-ol substituent offers a derivatizable handle for generating focused libraries aimed at improving MIC toward erythromycin-comparable levels (2.5–5 µg/mL), while the azetidine N–H provides a point for sulfonamide or carboxamide capping to modulate permeability and efflux susceptibility.

Gamma-Secretase Modulator (GSM) Lead Optimization for Alzheimer's Disease

Patent literature (US-8697696-B2) establishes that the azetidinyl-1,2,3-triazole motif improves selectivity for Aβ42 peptide modulation and is expected to enhance blood-brain barrier penetration compared to 1,2,4-triazole isomers [3]. The target compound's 1,2,3-triazole regioisomer and favorable LogP (~0.2) make it a suitable starting point for GSM programs requiring CNS penetration, with the tertiary alcohol providing a metabolic soft spot for Phase II conjugation or a derivatization point for pro-drug strategies.

Chemical Biology Probe Development: Bifunctional Degraders (PROTACs) and Click Chemistry Conjugates

The azetidine secondary amine and the triazole C4–propan-2-ol provide two orthogonal functionalization sites for bioconjugation. The azetidine N–H can be acylated or sulfonylated to attach E3 ligase-recruiting motifs (e.g., VHL or CRBN ligands), while the tertiary alcohol can be converted to a leaving group for nucleophilic displacement or used directly in Mitsunobu reactions. The 1,2,3-triazole core is itself a bioisostere of the amide bond and is compatible with copper-catalyzed azide-alkyne cycloaddition (CuAAC) for late-stage diversification [4], making this compound a versatile hub for constructing bifunctional degrader libraries.

Application
Selection Property
Validation Focus
Kinase inhibitor fragment library research
Azetidine-triazole core with C4 functionalization handle
Kinase hinge-binding geometry and SAR exploration
Gram-negative antibacterial screening
Triazolo-azetidine scaffold with reported translation inhibition
MIC and strain-panel endpoint review
Gamma-secretase modulator research (Aβ modulation)
1,2,3-Triazole regioisomer with CNS-compatible LogP
Aβ selectivity and brain penetration assay context
Chemical biology probe development (PROTACs)
Dual orthogonal functionalization sites
Bioconjugation efficiency and target degradation
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